Cas no 1197228-24-2 (2-Amino-1-(1-methyl-1H-imidazol-2-yl)ethanol dihydrochloride)

• Product Name: 2-Amino-1-(1-methyl-1H-imidazol-2-yl)ethanol dihydrochloride
• CAS No: 1197228-24-2
• MF: C₆H₁₃Cl₂N₃O
• MW: 214.092919111252
• MDL: MFCD11052943
• CID: 4685268
• Update Time: 2025-10-30

2-Amino-1-(1-methyl-1H-imidazol-2-yl)ethanol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-1-(1-methyl-1H-imidazol-2-yl)ethanol dihydrochloride
• 2-Amino-1-(1-methyl-1H-imidazol-2-yl)ethan-1-ol dihydrochloride
• 2-Amino-1-(1-methyl-1 H -imidazol-2-yl)-ethanoldihydrochloride

• MDL： MFCD11052943
• Inchi： 1S/C6H11N3O.2ClH/c1-9-3-2-8-6(9)5(10)4-7;;/h2-3,5,10H,4,7H2,1H3;2*1H
• InChI Key： BMHKMIZAGKTFLS-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(CN)C1=NC=CN1C

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 109
• Topological Polar Surface Area: 64.099

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-1-(1-methyl-1H-imidazol-2-yl)ethanol dihydrochloride

Introduction to 2-Amino-1-(1-Methyl-1H-Imidazol-2-Yl)Ethanol Dihydrochloride (CAS No. 1197228-24-2)

2-Amino-1-(1-methyl-1H-imidazol-2-yl)ethanol dihydrochloride, also known by its CAS number CAS No. 1197228-24-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique chemical structure, which includes an imidazole ring, an amino group, and an ethanol moiety. The presence of these functional groups makes it a versatile molecule with potential applications in drug development, particularly in the design of bioactive compounds.

The synthesis of 2-amino-1-(1-methyl-1H-imidazol-2-yl)ethanol dihydrochloride involves a series of well-established organic reactions. The imidazole ring is typically formed through the condensation of amines and carbonyl compounds, followed by alkylation or substitution reactions to introduce the amino and ethanol groups. The dihydrochloride form indicates that the compound exists as a salt, which is often preferred for its enhanced solubility and stability in aqueous environments.

Recent studies have highlighted the potential of CAS No. 1197228-24-2 as a precursor in the synthesis of various bioactive molecules. For instance, researchers have explored its role in the development of inhibitors for enzymes such as kinases and proteases, which are key targets in cancer therapy. The amino group in the molecule can act as a hydrogen bond donor, enhancing its ability to interact with biological targets.

In addition to its pharmacological applications, 2-amino-1-(1-methyl-1H-imidazol-2-Yl)ethanol dihydrochloride has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use in catalysis and sensor technologies. For example, the imidazole ring can coordinate with transition metals like copper and zinc, making it a valuable component in metalloporphyrin systems.

The stability and reactivity of CAS No. 1197228-based compounds have been extensively studied under various conditions. These studies have revealed that the molecule exhibits good thermal stability and moderate reactivity towards nucleophilic substitution reactions. Such properties make it suitable for use in both laboratory settings and industrial applications.

In terms of safety considerations, di-hydro-chloride salts like this compound are generally considered non-hazardous under normal handling conditions. However, proper precautions should always be taken when working with chemical compounds to ensure safety and compliance with laboratory protocols.

The increasing interest in imidazole-containing compounds has led to a surge in research activities worldwide. Scientists are continually exploring new synthetic routes and applications for these molecules, driven by their unique chemical properties and potential biological effects.